Cas no 1696743-94-8 (3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
1696743-94-8 structure
Product Name:3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1696743-94-8
MF:C7H8BrF2N3
MW:252.059327125549
CID:5712519
PubChem ID:136840991
Update Time:2023-11-24
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- EN300-1118650
- 1696743-94-8
- Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-(difluoromethyl)-4,5,6,7-tetrahydro-
- 3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
-
- Inchi: 1S/C7H8BrF2N3/c8-4-3-12-13-5(6(9)10)1-2-11-7(4)13/h3,5-6,11H,1-2H2
- InChI Key: FCGHLIDEHSNETR-UHFFFAOYSA-N
- SMILES: BrC1C=NN2C=1NCCC2C(F)F
Computed Properties
- Exact Mass: 250.98697g/mol
- Monoisotopic Mass: 250.98697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.98±0.1 g/cm3(Predicted)
- Boiling Point: 351.2±37.0 °C(Predicted)
- pka: 1.51±0.40(Predicted)
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118650-0.05g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.05g |
$1008.0 | 2023-10-27 | |
| Enamine | EN300-1118650-0.1g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.1g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1118650-0.25g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.25g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1118650-0.5g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 0.5g |
$1152.0 | 2023-10-27 | |
| Enamine | EN300-1118650-1.0g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 1g |
$1572.0 | 2023-06-09 | ||
| Enamine | EN300-1118650-2.5g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-1118650-5.0g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 5g |
$4557.0 | 2023-06-09 | ||
| Enamine | EN300-1118650-10.0g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 10g |
$6758.0 | 2023-06-09 | ||
| Enamine | EN300-1118650-1g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 1g |
$1200.0 | 2023-10-27 | |
| Enamine | EN300-1118650-5g |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1696743-94-8 | 95% | 5g |
$3479.0 | 2023-10-27 |
3-bromo-7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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